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Abstract

Phosphoryl fluoride (POFs3), a colorless, toxic gas, is a reactive phosphorus compound with
significant applications in synthetic chemistry. While its direct use is often limited by its
hazardous nature, it serves as a key precursor and reagent in the formation of various
organofluorine and organophosphorus compounds. This technical guide provides an in-depth
overview of phosphoryl fluoride, including its chemical identifiers, physical and chemical
properties, synthesis protocols, and its burgeoning role in advanced chemical synthesis,
particularly in the context of drug discovery and medicinal chemistry. Detailed experimental
methodologies and safety precautions are outlined to assist researchers in its safe handling
and application.

Chemical Identifiers and Properties

Phosphoryl fluoride is known by several names and is cataloged in numerous chemical
databases. A summary of its primary identifiers and key quantitative properties is provided
below for easy reference.

Table 1: Identifiers for Phosphoryl Fluoride
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Identifier Type Value
CAS Number 13478-20-1[1]
IUPAC Name Phosphoryl trifluoride[1]

Other Names

Phosphorus oxyfluoride, Phosphorus oxide

trifluoride, Trifluorophosphine oxide[1]

PubChem CID 83516[1]

EC Number 236-776-4[1]

UNII J2907TX5WS[1]

InChl INChl=1S/F30P/c1-5(2,3)4[1]
SMILES O=P(F)(F)F

Table 2: Physical and Chemical Properties of

Phosphoryl Fluoride

Property

Value

Molecular Formula

POF3[1]

Molar Mass 103.968 g/mol [1]
Appearance Colorless gas[1]
Boiling Point -39.7 °C[1]

Solubility in water

Reacts (hydrolyzes)[1]

Solubility (other)

Soluble in diethyl ether and hydrocarbons[1]

Molecular Shape

Tetrahedral at the Phosphorus atom[1]

Dipole Moment

1.76 D[1]

Synthesis of Phosphoryl Fluoride

Several methods for the synthesis of phosphoryl fluoride have been reported. The choice of

method often depends on the desired scale and purity.
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Partial Hydrolysis of Phosphorus Pentafluoride

A common laboratory-scale synthesis involves the controlled, partial hydrolysis of phosphorus
pentafluoride (PFs). This gas-phase reaction can be performed in a flow system.

o Apparatus Setup: A flow reactor system is assembled, typically consisting of a source of
gaseous PFs, a controlled water vapor introduction system, a reaction chamber, and a
trapping system.

o Reaction: Gaseous phosphorus pentafluoride is passed through a chamber where it reacts
with a controlled amount of water vapor. The primary reaction is: PFs + H20 - POFs + 2HF.

[2]

 Purification: The product stream, containing POFs and hydrogen fluoride (HF), is then
passed through a column packed with granulated sodium fluoride (NaF). The NaF selectively
adsorbs the HF, allowing for the purification of POFs.[2]

o Collection: The purified phosphoryl fluoride gas can be collected by condensation in a cold
trap (e.g., cooled with liquid nitrogen).

Phosphorus Pentafluoride (PFs) Gas

Water (H20) Vapor

POFs and HF Gas Mixture }—P{ Sodium Fluoride (NaF) Column }—P{ Purified Phosphoryl Fluoride (POF3)

Click to download full resolution via product page

Caption: Synthesis of Phosphoryl Fluoride via PFs Hydrolysis.

Halogen Exchange from Phosphoryl Chloride

Another established method involves the halogen exchange reaction of phosphoryl chloride
(POCI3) with a fluoride salt.
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e Reactants: Dry zinc fluoride (ZnF2) is placed in a suitable reaction vessel, such as a brass
tube. Phosphoryl chloride (POCIs) is placed in a dropping funnel.

e Reaction: POCIs is added dropwise to the ZnF2. The reaction can be initiated by gentle
warming to 40-50 °C. The reaction is: 3ZnFz + 2POCls - 2POFs + 3ZnClz.

o Collection: The evolved phosphoryl fluoride gas is passed through a cold trap to liquefy it
(boiling point -39.7 °C) or collected over mercury.

Chemical Reactivity and Applications

Phosphoryl fluoride is a versatile reagent, primarily owing to the reactivity of the P-F bond.

Hydrolysis Pathway

Phosphoryl fluoride readily hydrolyzes in aqueous solutions, proceeding through a series of
fluorophosphoric acids to ultimately yield phosphoric acid and hydrogen fluoride. This stepwise
hydrolysis is a key chemical characteristic.

The hydrolysis sequence is as follows:
e POF3 + H20 - HPO:zF2 (Difluorophosphoric acid) + HF[1]
e HPO:zF2 + H20 -~ H2POsF (Monofluorophosphoric acid) + HF[1]

e H2POsF + H20 - H3POa4 (Phosphoric acid) + HF[1]

Phosphoryl Fluoride (POF3) + Hz0, - HF Difluorophosphoric Acid (HPO2F2) + Hz0, - HF Monofluorophosphoric Acid (H2POsF) *+ Hz0, - HF Phosphoric Acid (H3POa)

Click to download full resolution via product page

Caption: Stepwise Hydrolysis of Phosphoryl Fluoride.

Role in Medicinal Chemistry and Drug Development

The incorporation of fluorine into drug candidates can significantly enhance their
pharmacological properties, including metabolic stability, binding affinity, and bioavailability.[3]
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[41[5][6][7] While the direct use of gaseous POFs in pharmaceutical synthesis is impractical due
to its hazardous nature, it is a conceptual parent to a range of more stable fluorinating and
phosphorylating reagents.

Phosphorus(V) Fluoride Exchange (PFEXx) Click Chemistry:

A recent and significant application emerging from the chemistry of P-F bonds is
Phosphorus(V) Fluoride Exchange (PFEX) click chemistry.[8][9][10] This methodology uses
stable, easily handled P(V)-F containing hubs, often synthesized from phosphoryl chloride
(POCIs), as precursors.[9] These hubs can then react with nucleophiles like alcohols and
amines in a controlled, catalytic manner to rapidly build complex, multidimensional molecules.

e Hub Synthesis: A stable precursor, such as phosphoryl chloride (POCI3), is reacted with
amines or alcohols to create a phosphoramidic or phosphoric dichloride.

e Fluorination: The dichloride is then treated with a fluoride source (e.g., KF) to produce the
more stable and selectively reactive phosphoramidic difluoride hub.

e Click Reaction: This P(V)-F hub is then used in a Lewis base-catalyzed reaction with various
nucleophiles (alcohols, amines) to form stable P-O and P-N bonds, allowing for the modular
construction of complex molecules.[9]

Phosphoryl Chloride (POCls)

| Amine/Alcohol Nucleophile |/'

Phosphoramidic Dichloride

P(V)-F Hub (e.g., Phosphoramidic Difluoride)

Fluoride Source (KF)

Diverse Nucleophiles (R-OH, R-NHz)

Complex Molecule with P-O/P-N Bonds

PE 4

Lewis Base Catalyst
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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